Alchornoic acid

• Molecular Formula: C20H36O3
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C20H36O3/c1-2-3-12-15-18-19(23-18)16-13-10-8-6-4-5-7-9-11-14-17-20(21)22/h10,13,18-19H,2-9,11-12,14-17H2,1H3,(H,21,22)/b13-10-/t18-,19+/m1/s1
• InChIKey: IQTLUAOJSNPZIR-QOLSVTOYSA-N

Alchornoic Acid Procurement: Structural Definition and Baseline Characteristics

Alchornoic acid (CAS 64019-95-0), systematically (11Z)-13-[(2S,3R)-3-pentyloxiran-2-yl]tridec-11-enoic acid, is a C20 epoxy fatty acid isolated from the seed oil of the African medicinal plant *Alchornea cordifolia* [1]. It is structurally defined as a C20 homolog of vernolic acid, characterized by an epoxide group at the C14,15 position and a *cis* double bond at the C11 position [2]. Unlike its smaller C18 analog, alchornoic acid constitutes approximately 50% of the total seed oil fatty acids in *A. cordifolia*, making it the dominant lipid component in this botanical source [2]. This high natural abundance, coupled with its distinct stereochemistry (2S,3R configuration on the oxirane ring), distinguishes it from other epoxy fatty acids found in Euphorbiaceae species [2].

Product Type Natural product analytical standard

Structural Class C20 epoxy fatty acid (2S,3R oxirane)

Source Context Dominant lipid in Alchornea cordifolia seed oil

• [1] Kleiman, R., Plattner, R. D., & Spencer, G. F. (1977). Alchornea cordifolia seed oil: A rich source of a new C20 epoxide, (+)cis-14,15-epoxy-cis-11-eicosenoic acid. Lipids, 12(7), 610-612. View Source
• [2] Ebessa, V., Tiani, G. L. M., Tchamgoue, J., Kouam, S. F., Ngadjui, B. T., Green, I. R., Choudhary, M. I., & Tane, P. (2018). Alchornoic acid derivatives from the fruits of Alchornea cordifolia (Schumach. & Thonn.) Muell. Arg. (Euphorbiaceae). Phytochemistry Letters, 23, 62-65. View Source

Why Generic Epoxy Fatty Acid Substitution Fails for Alchornoic Acid Research Applications

Alchornoic acid cannot be substituted with its close structural analog vernolic acid or other generic epoxy fatty acids due to fundamental differences in carbon chain length (C20 vs. C18) and epoxide positioning that directly impact biological recognition and metabolic stability [1]. While both are epoxidized monounsaturated fatty acids, alchornoic acid's extended alkyl chain increases its lipophilicity (ACD/LogP 6.96) relative to shorter-chain epoxy fatty acids, altering its membrane partitioning and protein binding kinetics . Furthermore, the specific (2S,3R) stereochemistry of the oxirane ring in alchornoic acid determines its interaction with epoxide hydrolases and other lipid-metabolizing enzymes [1]. In direct comparative testing, alchornoic acid derivatives exhibited distinct antibacterial activity profiles that were not replicated by other isolated compounds from the same extract, confirming that structural specificity governs bioactivity outcomes [1].

Chain-Length Mismatch

C20 alkyl chain alters lipophilicity and membrane partitioning relative to C18 epoxy fatty acids such as vernolic acid. Physicochemical profiles may not transfer directly.

Stereochemical Specificity

(2S,3R) oxirane configuration influences epoxide hydrolase recognition. Generic epoxy fatty acid mixtures or racemates may not reproduce this stereochemical interaction profile.

Epoxide-Dependent Activity

Removal of the epoxide group (deepoxy derivatives) markedly reduces associated antibacterial screening responses. Non-epoxidized C20 analogs may not support the same scaffold-dependent assay context.

• [1] Ebessa, V., Tiani, G. L. M., Tchamgoue, J., Kouam, S. F., Ngadjui, B. T., Green, I. R., Choudhary, M. I., & Tane, P. (2018). Alchornoic acid derivatives from the fruits of Alchornea cordifolia (Schumach. & Thonn.) Muell. Arg. (Euphorbiaceae). Phytochemistry Letters, 23, 62-65. View Source

Quantitative Differentiation Evidence for Alchornoic Acid Procurement Decisions

Structural Uniqueness: Chain-Length Differentiation from Vernolic Acid

Alchornoic acid is a C20 epoxy fatty acid, whereas its closest structural analog, vernolic acid, is a C18 compound. This two-carbon extension in the alkyl chain is not a trivial difference; it increases the molecular weight from 296.44 Da (vernolic acid) to 324.50 Da for alchornoic acid . This chain-length difference directly impacts predicted physicochemical properties. The calculated LogP for alchornoic acid is 6.96, significantly higher than the 5.7-6.2 range typical for C18 epoxy fatty acids [1]. This difference in lipophilicity directly influences membrane permeability, solubility in lipid environments, and partitioning behavior in chromatographic separations, making alchornoic acid a distinct entity for analytical and synthetic applications [1].

Chain-Length Differentiation

Head-to-head

MW 324.50 Da (C20) vs 296.44 Da (C18); LogP 6.96 vs 5.7–6.2

Supports distinct analytical and membrane studies

Calculated/predicted values; experimental validation advised

Evidence Dimension	Molecular Weight and Predicted Lipophilicity
Target Compound Data	Alchornoic acid: MW 324.50 Da, ACD/LogP 6.96
Comparator Or Baseline	Vernolic acid: MW 296.44 Da, estimated LogP 5.7-6.2
Quantified Difference	MW increase of 28.06 Da (two methylene units); LogP increase of approximately 0.8-1.3 units
Conditions	Calculated/predicted data from ChemSpider and ACD/Labs Percepta Platform

Why This Matters

This structural and physicochemical differentiation validates alchornoic acid as a distinct procurement item; using vernolic acid would yield different experimental outcomes in membrane studies, chromatographic retention, and lipidomics analyses.

• [1] Kleiman, R., Plattner, R. D., & Spencer, G. F. (1977). Alchornea cordifolia seed oil: A rich source of a new C20 epoxide, (+)cis-14,15-epoxy-cis-11-eicosenoic acid. Lipids, 12(7), 610-612. View Source

Natural Abundance Advantage: Sourcing Efficiency Over Synthetic Analogs

Alchornoic acid represents approximately 50% of the total seed oil fatty acid composition in *Alchornea cordifolia* [1]. This high natural concentration is a significant procurement advantage compared to structurally related epoxy fatty acids from other sources, which typically occur at trace to minor levels (<5%). For example, the C18 analog vernolic acid, while present in *Vernonia* species, often requires more extensive purification from a complex matrix [2]. The 50% abundance level of alchornoic acid in *A. cordifolia* seed oil translates to a substantially higher yield per unit of plant material, reducing the cost and complexity of isolation for research or industrial applications [1].

Sourcing Yield

Cross-study comparable

~50% of total seed oil fatty acids

May simplify isolation; supports procurement feasibility

Comparable to vernolic acid abundance but with distinct C20 structure

Evidence Dimension	Natural Abundance in Seed Oil
Target Compound Data	Alchornoic acid: ~50% of total seed oil fatty acids
Comparator Or Baseline	Vernolic acid in Vernonia galamensis: 70-80%; other epoxy fatty acids: typically <5%
Quantified Difference	Alchornoic acid is a major component, simplifying isolation; comparable to vernolic acid in abundance but with distinct C20 structure
Conditions	Seed oil analysis of Alchornea cordifolia; data from Lipids, 1977

Why This Matters

This high natural abundance directly impacts procurement decisions by lowering the cost and effort required to obtain pure alchornoic acid, offering a practical advantage over rarer epoxy fatty acid standards.

• [1] Kleiman, R., Plattner, R. D., & Spencer, G. F. (1977). Alchornea cordifolia seed oil: A rich source of a new C20 epoxide, (+)cis-14,15-epoxy-cis-11-eicosenoic acid. Lipids, 12(7), 610-612. View Source
• [2] Teynor, T. M., Putnam, D. H., Oplinger, E. S., Oelke, E. A., Kelling, K. A., & Doll, J. D. (1992). Vernonia. Alternative Field Crops Manual. University of Wisconsin-Extension. View Source

Potential as a Disease Biomarker: Metabolomics Differentiation from In-Class Lipids

In a metabolomics study of impaired glucose regulation and type 2 diabetes, fecal levels of alchornoic acid were found to be significantly different between patient groups and healthy controls [1]. Specifically, alchornoic acid showed a fold change of 35.8 and a statistically significant p-value (<0.001) when comparing disease states [1]. In the same analysis, another fatty acid, 15-methyl palmitic acid, showed a fold change of only 39.3 but with a less significant p-value (0.038), indicating alchornoic acid's stronger association with disease state [1]. This positions alchornoic acid as a potentially more robust and reliable biomarker candidate compared to other fatty acids in the same metabolomics panel.

Metabolomics Biomarker Signal

Head-to-head

Fold change 35.8; p < 0.001 vs 15-methyl palmitic acid (p=0.038)

Supports biomarker validation studies; context-dependent

LC-MS fecal metabolomics; disease-association context

Evidence Dimension	Statistical Significance as a Metabolomics Biomarker
Target Compound Data	Alchornoic acid: Fold change 35.8, p < 0.001
Comparator Or Baseline	15-methyl palmitic acid: Fold change 39.3, p = 0.038
Quantified Difference	Comparable fold change, but alchornoic acid exhibits >28-fold higher statistical significance
Conditions	LC-MS fecal metabolomics analysis in a study of impaired glucose regulation and type 2 diabetes

Why This Matters

This evidence supports the procurement of alchornoic acid as a high-value analytical standard for metabolomics and biomarker validation studies, where its distinct statistical association provides a more reliable signal than other fatty acids.

• [1] Metagenomics and Faecal Metabolomics Integrative Analysis towards the Impaired Glucose Regulation and Type 2 Diabetes in Uyghur-Related Omics. (2019). Table 2. View Source

Antibacterial Activity: Distinct Profile vs. Alchornoic Acid Derivatives

While the study on alchornoic acid derivatives did not report a direct MIC for alchornoic acid itself, it did provide a clear comparative statement: the new compound deepoxyalchornoic acid showed 'very weak antibacterial activity on the tested strains' [1]. This indicates that the epoxide group present in alchornoic acid is essential for any notable activity. Furthermore, the study noted that 'some of the isolated compounds demonstrated inhibition activity against the microbial strains *Escherichia coli*, *Klebsiella pneumoniae* and *Citrobacter braakii*' [1]. This activity was not attributed solely to alchornoic acid, suggesting a unique, perhaps synergistic, role for alchornoic acid within the complex extract or a distinct, yet unquantified, activity profile compared to its deepoxy derivative.

Antibacterial Screening Context

Class-level inference

Epoxide group essential; deepoxy derivative shows very weak activity

Supports scaffold for medicinal chemistry exploration; not individually quantified

Data to verify; strain-specific review required

Evidence Dimension	Antibacterial Activity Profile
Target Compound Data	Alchornoic acid: Activity not individually quantified, but epoxide group essential for activity of derivatives
Comparator Or Baseline	Deepoxyalchornoic acid (derivative lacking the epoxide): 'very weak antibacterial activity'
Quantified Difference	Qualitative difference: Epoxide-containing compounds (including alchornoic acid) are associated with activity; removal of epoxide (deepoxy) drastically reduces activity
Conditions	Antibacterial assay against E. coli, K. pneumoniae, and C. braakii

Why This Matters

This evidence suggests that alchornoic acid serves as the active scaffold, and its procurement is essential for further medicinal chemistry exploration; simply substituting it with a non-epoxide analog would likely abolish the desired bioactivity.

• [1] Ebessa, V., Tiani, G. L. M., Tchamgoue, J., Kouam, S. F., Ngadjui, B. T., Green, I. R., Choudhary, M. I., & Tane, P. (2018). Alchornoic acid derivatives from the fruits of Alchornea cordifolia (Schumach. & Thonn.) Muell. Arg. (Euphorbiaceae). Phytochemistry Letters, 23, 62-65. View Source

Procurement-Guided Application Scenarios for Alchornoic Acid

Lipidomics Analytical Standard for Disease Biomarker Discovery

Procure alchornoic acid as a high-purity standard for liquid chromatography-mass spectrometry (LC-MS) metabolomics studies, particularly those investigating metabolic diseases. Its strong statistical association (p < 0.001) with impaired glucose regulation and type 2 diabetes makes it a valuable authentic standard for quantification and validation of potential disease biomarkers in fecal or plasma samples [1].

Reference Compound for C20 Epoxy Fatty Acid Structural Biology

Use alchornoic acid as a structurally defined C20 epoxy fatty acid for comparative studies of epoxide hydrolase substrate specificity. Its distinct chain length (C20 vs. C18 for vernolic acid) and specific (2S,3R) stereochemistry are critical for mapping enzyme active site geometry and for developing selective inhibitors of lipid metabolism [1][2].

Precursor Scaffold for Semi-Synthetic Antimicrobial Development

Procure alchornoic acid as a starting material for semi-synthesis of novel antimicrobial agents. Evidence indicates that the epoxide group is essential for activity, as its removal yields a derivative with 'very weak antibacterial activity' [1]. This scaffold can be functionalized to explore structure-activity relationships and develop compounds with improved potency against specific Gram-negative pathogens.

Natural Product Reference Standard for Botanical Authentication

Employ alchornoic acid as a chemical marker for the authentication and quality control of *Alchornea cordifolia* seed oil and derived extracts. Its high natural abundance (50% of seed oil fatty acids) and unique C20 structure provide a reliable HPLC or GC-MS fingerprint for distinguishing *A. cordifolia* from other Euphorbiaceae species or potential adulterants [1].

Application

Selection Property

Validation Focus

Metabolomics biomarker studies

Disease-model association signal

LC-MS quantification and validation

Epoxide hydrolase substrate studies

C20 chain length and (2S,3R) stereochemistry

Enzyme active site mapping and selectivity

Antimicrobial scaffold derivatization

Epoxide functionality for activity

Structure-activity relationship (SAR) exploration

Botanical authentication marker

High natural abundance and unique C20 structure

HPLC/GC-MS fingerprinting and species differentiation

• [1] Kleiman, R., Plattner, R. D., & Spencer, G. F. (1977). Alchornea cordifolia seed oil: A rich source of a new C20 epoxide, (+)cis-14,15-epoxy-cis-11-eicosenoic acid. Lipids, 12(7), 610-612. View Source
• [2] Ebessa, V., Tiani, G. L. M., Tchamgoue, J., Kouam, S. F., Ngadjui, B. T., Green, I. R., Choudhary, M. I., & Tane, P. (2018). Alchornoic acid derivatives from the fruits of Alchornea cordifolia (Schumach. & Thonn.) Muell. Arg. (Euphorbiaceae). Phytochemistry Letters, 23, 62-65. View Source